Cas no 1993376-50-3 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid
• CAS No: 1993376-50-3
• MF: C₁₇H₁₅BrFNO₄
• MW: 396.207707643509
• CID: 6051784
• PubChem ID: 165500401
• Update Time: 2025-11-01

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid
• EN300-1163376
• 1993376-50-3
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid

• Inchi： 1S/C17H15BrFNO4/c18-13-6-12(7-14(19)8-13)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： XOGBHLSTIRGADO-HNNXBMFYSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 395.01685g/mol
• Monoisotopic Mass: 395.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1993376-50-3): An Overview

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1993376-50-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyloxy carbonyl group, an amino functionality, and a 3-bromo-5-fluorophenyl substituent. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of diseases such as cancer and neurological disorders.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid involves a series of well-defined chemical reactions. The key steps include the formation of the benzyloxy carbonyl group through a protection-deprotection strategy, the introduction of the amino group via an amide coupling reaction, and the substitution of the phenyl ring with bromine and fluorine atoms. These synthetic pathways are crucial for ensuring the purity and stability of the final product, which are essential for its use in preclinical and clinical studies.

In recent years, there has been a growing interest in compounds with similar structural motifs to (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of such compounds as inhibitors of specific enzymes involved in cancer progression. The bromine and fluorine substituents on the phenyl ring have been shown to enhance the binding affinity and selectivity of these compounds towards their target proteins, making them promising candidates for further development.

The biological activity of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway.

Beyond its potential as an anticancer agent, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid has also shown promise in the treatment of neurological disorders. A recent study published in Neuropharmacology reported that this compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1993376-50-3) is a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of oncology and neurology. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.